Cas no 105971-06-0 (1H-Pyrrolo[2,3-f]quinoline-2,7-dicarboxylic acid, 4,5-dihydroxy-)

• Product name: 1H-Pyrrolo[2,3-f]quinoline-2,7-dicarboxylic acid, 4,5-dihydroxy-
• CAS No: 105971-06-0
• MF: C₁₃H₈N₂O₆
• MW: 288.212423324585
• CID: 1171916
• PubChem ID: 136234093

1H-Pyrrolo[2,3-f]quinoline-2,7-dicarboxylic acid, 4,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-f]quinoline-2,7-dicarboxylic acid, 4,5-dihydroxy-
• 5-hydroxy-4-oxo-1,6-dihydropyrrolo[2,3-f]quinoline-2,7-dicarboxylic acid
• 5-Hydroxy-4-oxo-4,6-dihydro-1H-pyrrolo[2,3-f]quinoline-2,7-dicarboxylic acid
• 105971-06-0
• DTXSID20762158

• Inchi： InChI=1S/C13H8N2O6/c16-10-5-3-7(13(20)21)15-8(5)4-1-2-6(12(18)19)14-9(4)11(10)17/h1-3,15-17H,(H,18,19)(H,20,21)
• InChI Key： FLYLSJUYWXLFQI-UHFFFAOYSA-N
• SMILES： C1=CC(=NC2=C(C(=C3C=C(NC3=C21)C(=O)O)O)O)C(=O)O

Computed Properties

• Exact Mass: 288.03823598g/mol
• Monoisotopic Mass: 288.03823598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144Ų
• XLogP3: 1.3